3,4-Dichloro-1-benzothiophene-2-carbohydrazide
3,4-Dichloro-1-benzothiophene-2-carbohydrazide
OGG1-IN-O8 is an inhibitor of 8-oxoguanine DNA glycosylase 1 (OGG1; IC50 = 0.35 µM). It is selective for OGG1 over Nei-like DNA glycosylase 1 (NEIL1), endonuclease III homolog 1 (NTH1), and formamidopyrimidine DNA glycosylase (Fpg) at 50 µM.
OGG1-IN-O8 is an inhibitor of 8-Oxoguanine DNA Glycosylase-1 (OGG1).
OGG1-IN-O8 is an inhibitor of 8-Oxoguanine DNA Glycosylase-1 (OGG1).
Brand Name:
Vulcanchem
CAS No.:
350997-39-6
VCID:
VC0537987
InChI:
InChI=1S/C9H6Cl2N2OS/c10-4-2-1-3-5-6(4)7(11)8(15-5)9(14)13-12/h1-3H,12H2,(H,13,14)
SMILES:
C1=CC2=C(C(=C1)Cl)C(=C(S2)C(=O)NN)Cl
Molecular Formula:
C9H6Cl2N2OS
Molecular Weight:
261.13 g/mol
3,4-Dichloro-1-benzothiophene-2-carbohydrazide
CAS No.: 350997-39-6
Cat. No.: VC0537987
Molecular Formula: C9H6Cl2N2OS
Molecular Weight: 261.13 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | OGG1-IN-O8 is an inhibitor of 8-oxoguanine DNA glycosylase 1 (OGG1; IC50 = 0.35 µM). It is selective for OGG1 over Nei-like DNA glycosylase 1 (NEIL1), endonuclease III homolog 1 (NTH1), and formamidopyrimidine DNA glycosylase (Fpg) at 50 µM. OGG1-IN-O8 is an inhibitor of 8-Oxoguanine DNA Glycosylase-1 (OGG1). |
|---|---|
| CAS No. | 350997-39-6 |
| Molecular Formula | C9H6Cl2N2OS |
| Molecular Weight | 261.13 g/mol |
| IUPAC Name | 3,4-dichloro-1-benzothiophene-2-carbohydrazide |
| Standard InChI | InChI=1S/C9H6Cl2N2OS/c10-4-2-1-3-5-6(4)7(11)8(15-5)9(14)13-12/h1-3H,12H2,(H,13,14) |
| Standard InChI Key | HSSHUDKWJRJKPV-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)Cl)C(=C(S2)C(=O)NN)Cl |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)C(=C(S2)C(=O)NN)Cl |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator